(5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C14H8Cl2N2OS2
• Molecular Weight: 355.3 g/mol
• IUPAC Name: (5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C14H8Cl2N2OS2/c15-8-1-3-9(4-2-8)17-14-18-13(19)11(21-14)7-10-5-6-12(16)20-10/h1-7H,(H,17,18,19)/b11-7-
• InChI Key: KUEGHNSFXWVHEK-XFFZJAGNSA-N
• Isomeric SMILES: C1=CC(=CC=C1NC2=NC(=O)/C(=C/C3=CC=C(S3)Cl)/S2)Cl
• SMILES: C1=CC(=CC=C1NC2=NC(=O)C(=CC3=CC=C(S3)Cl)S2)Cl

Description

(5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'CTZ' and has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of ((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one is not fully understood. However, it is believed that CTZ exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. It has also been suggested that CTZ may inhibit various enzymes involved in the biosynthesis of nucleic acids and proteins.
Biochemical and Physiological Effects:
((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that CTZ can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. In vivo studies have demonstrated that CTZ can inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one in lab experiments is its potent anticancer activity. CTZ has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for the development of novel anticancer agents. However, one of the limitations of using CTZ in lab experiments is its potential toxicity. CTZ has been shown to exhibit cytotoxicity against normal cells at high concentrations.

Future Directions

There are several future directions for the research and development of ((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one. One of the potential directions is the development of novel anticancer agents based on the structure of CTZ. Another potential direction is the investigation of CTZ as an antibacterial and antifungal agent. Additionally, the use of CTZ as a dye and as a precursor for the synthesis of various organic materials is another potential direction for future research.

Synthesis Methods

The synthesis of ((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one involves the reaction of 4-chloroaniline, 5-chlorothiophene-2-carbaldehyde, and 2-mercaptoacetic acid in the presence of a catalyst. The reaction results in the formation of a yellow crystalline product, which is then purified and characterized using various analytical techniques.

Scientific Research Applications

((5Z)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one)-2-(4-chloroanilino)-5-[(5-chlorothiophen-2-yl)methylidene]-1,3-thiazol-4-one has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, CTZ has been shown to exhibit potent anticancer activity against various cancer cell lines. It has also been studied for its potential use as an antibacterial and antifungal agent. In materials science, CTZ has been investigated for its potential use as a dye and as a precursor for the synthesis of various organic materials. In catalysis, CTZ has been shown to exhibit excellent catalytic activity for various organic reactions.